Cas no 1183653-12-4 (N-[3-(dipropylamino)propyl]cyclopropanamine)

• Product Name: N-[3-(dipropylamino)propyl]cyclopropanamine
• CAS No: 1183653-12-4
• MF: C₁₂H₂₆N₂
• MW: 198.348243236542
• CID: 6418421
• PubChem ID: 60867486
• Update Time: 2025-08-03

N-[3-(dipropylamino)propyl]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-[3-(dipropylamino)propyl]cyclopropanamine
• 1183653-12-4
• EN300-713721

• Inchi： 1S/C12H26N2/c1-3-9-14(10-4-2)11-5-8-13-12-6-7-12/h12-13H,3-11H2,1-2H3
• InChI Key： IHTRMPNVTMMKIG-UHFFFAOYSA-N
• SMILES： N(CCCN(CCC)CCC)C1CC1

Computed Properties

• Exact Mass: 198.209598838g/mol
• Monoisotopic Mass: 198.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Additional information on N-[3-(dipropylamino)propyl]cyclopropanamine

N-[3-(dipropylamino)propyl]cyclopropanamine: A Comprehensive Overview

CAS No. 1183653-12-4, commonly referred to as N-[3-(dipropylamino)propyl]cyclopropanamine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and material science. Recent studies have highlighted its role in modulating cellular responses, making it a promising candidate for therapeutic interventions.

The molecular structure of N-[3-(dipropylamino)propyl]cyclopropanamine consists of a cyclopropane ring fused with an amine group, which is further substituted with a dipropylaminoalkyl chain. This configuration imparts the compound with distinctive electronic and steric properties, enabling it to interact with biological systems in novel ways. Researchers have recently explored its ability to act as a bioisostere in drug design, where it can replace functional groups in existing drugs to enhance efficacy or reduce side effects.

Recent advancements in computational chemistry have allowed for detailed modeling of CAS No. 1183653-12-4's interactions with cellular receptors. Studies published in the past year have demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, inflammation, and neurodegenerative diseases. These findings underscore the compound's versatility and its potential role in developing next-generation therapeutics.

In terms of synthesis, N-[3-(dipropylamino)propyl]cyclopropanamine can be prepared through a multi-step process involving nucleophilic substitution and amine alkylation reactions. The synthesis pathway has been optimized in recent studies to improve yield and reduce reaction time, making it more feasible for large-scale production. This has opened up opportunities for its use in both academic research and industrial applications.

The compound's unique properties also make it an attractive candidate for use in polymer chemistry. Recent research has explored its application as a building block for synthesizing advanced materials with tailored mechanical and thermal properties. Its ability to form stable covalent bonds with other monomers has been leveraged to create high-performance polymers suitable for aerospace and automotive industries.

From an environmental standpoint, studies have shown that CAS No. 1183653-12-4 exhibits biodegradability under specific conditions, reducing its ecological footprint compared to traditional synthetic compounds. This aligns with the growing demand for sustainable chemical solutions across various industries.

In conclusion, N-[3-(dipropylamino)propyl]cyclopropanamine represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative solutions in medicine and materials science.